Cas no 2141116-08-5 (4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol
• CAS No: 2141116-08-5
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6383576
• PubChem ID: 165590040
• Update Time: 2025-10-30

4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol
• 4-[(5-bromothiophen-2-yl)methyl]pyrrolidin-3-ol
• EN300-1637711
• 2141116-08-5

• Inchi： 1S/C9H12BrNOS/c10-9-2-1-7(13-9)3-6-4-11-5-8(6)12/h1-2,6,8,11-12H,3-5H2
• InChI Key： PJWJQBUNMIJPQD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC2CNCC2O)S1

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5Ų

Additional information on 4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol

Comprehensive Overview of 4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 2141116-08-5)

4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 2141116-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bromothiophene and pyrrolidin-3-ol moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural features that mimic natural pharmacophores. The presence of a bromine atom enhances its reactivity, making it a valuable building block for cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms.

In recent years, the demand for heterocyclic compounds like 4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol has surged due to their role in developing small-molecule therapeutics. Searches for "bromothiophene derivatives in drug design" or "pyrrolidine-based scaffolds" have spiked, reflecting the compound's relevance. Its lipophilic properties and hydrogen-bonding capacity align with modern drug design principles, such as Lipinski's Rule of Five, a frequently queried concept in medicinal chemistry forums. Additionally, its potential in central nervous system (CNS) drug development is under exploration, addressing trending queries like "CNS-penetrant molecules" and "blood-brain barrier permeability."

The synthetic versatility of CAS No. 2141116-08-5 extends beyond pharmaceuticals. Materials scientists are investigating its utility in organic electronics, particularly in conductive polymers and OLEDs. The thiophene ring contributes to electron delocalization, a hot topic in searches for "organic semiconductors" and "π-conjugated systems." This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance, resonating with queries like "multifunctional chemical intermediates."

Quality control and scalability of 4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol are critical concerns for industrial adopters. Analytical techniques such as HPLC, NMR, and mass spectrometry—commonly searched terms in analytical chemistry—are employed to ensure purity. Regulatory compliance with REACH and ICH guidelines is another trending focus, as evidenced by searches for "GMP-compliant intermediates." The compound's stability under various storage conditions (room temperature vs. refrigeration) is also a frequently discussed topic in logistics forums.

Environmental and safety profiles of brominated compounds like CAS No. 2141116-08-5 are rigorously evaluated. Green chemistry enthusiasts often search for "sustainable bromination methods" or "biodegradable intermediates," aligning with global trends toward eco-friendly synthesis. Computational tools (DFT calculations, molecular docking) are increasingly used to predict its behavior, a nexus between AI and chemistry that dominates scholarly searches.

In summary, 4-(5-bromothiophen-2-yl)methylpyrrolidin-3-ol exemplifies the convergence of pharmaceutical innovation and materials science. Its structural modularity and broad applicability make it a staple in research databases, while its alignment with trending queries ensures its continued relevance in both academic and industrial spheres.